Benzyl salicylate
Benzyl salicylate
Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20 °C). (NTP, 1992)
Benzyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic acid.
Benzyl salicylate is a natural product found in Desmos chinensis, Plumeria rubra, and other organisms with data available.
Benzyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic acid.
Benzyl salicylate is a natural product found in Desmos chinensis, Plumeria rubra, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
118-58-1
VCID:
VC21095782
InChI:
InChI=1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2
SMILES:
C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O
Molecular Formula:
C14H12O3
Molecular Weight:
228.24 g/mol
Benzyl salicylate
CAS No.: 118-58-1
Cat. No.: VC21095782
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20 °C). (NTP, 1992) Benzyl salicylate is a benzoate ester and a member of phenols. It is functionally related to a salicylic acid. Benzyl salicylate is a natural product found in Desmos chinensis, Plumeria rubra, and other organisms with data available. |
|---|---|
| CAS No. | 118-58-1 |
| Molecular Formula | C14H12O3 |
| Molecular Weight | 228.24 g/mol |
| IUPAC Name | benzyl 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2 |
| Standard InChI Key | ZCTQGTTXIYCGGC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O |
| Boiling Point | 406 °F at 26 mmHg (NTP, 1992) 320 °C BP: 211 °C at 2.67 kPa 208.00 °C. @ 26.00 mm Hg |
| Colorform | Thick liquid Colorless liquid |
| Flash Point | 180 °C (356 °F) - closed cup >212 °F (>100 °C) - closed cup |
| Melting Point | 75 °F (NTP, 1992) 24 °C 23.4 °C |
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